Cas no 946346-75-4 (N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzenesulfonamide)

• Product Name: N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzenesulfonamide
• CAS No: 946346-75-4
• MF: C₂₀H₂₀N₄O₃S
• MW: 396.462802886963
• CID: 5882617
• PubChem ID: 7520785
• Update Time: 2025-10-29

N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS004998059
• N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}benzenesulfonamide
• 946346-75-4
• HMS3513F16
• N-(4-(6-morpholinopyridazin-3-yl)phenyl)benzenesulfonamide
• N-[4-(6-morpholin-4-ylpyridazin-3-yl)phenyl]benzenesulfonamide
• F2588-0457
• N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzenesulfonamide

• Inchi： 1S/C20H20N4O3S/c25-28(26,18-4-2-1-3-5-18)23-17-8-6-16(7-9-17)19-10-11-20(22-21-19)24-12-14-27-15-13-24/h1-11,23H,12-15H2
• InChI Key： ZQFZVJWSTGQTRR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1C=CC(=CC=1)C1=CC=C(N=N1)N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 396.12561169g/mol
• Monoisotopic Mass: 396.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 92.8Ų

Additional information on N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzenesulfonamide

N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzenesulfonamide (CAS No. 946346-75-4)

N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzenesulfonamide (CAS No. 946346-75-4) is a potent and selective inhibitor of the Janus kinase 1 (JAK1) and JAK3, with potential therapeutic applications in the treatment of autoimmune and inflammatory diseases. This compound has garnered significant attention in recent years due to its unique pharmacological properties and promising clinical outcomes.

The chemical structure of N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzenesulfonamide is characterized by a benzenesulfonamide moiety linked to a pyridazine ring, which is further substituted with a morpholine group. This structural arrangement confers the compound with high selectivity and affinity for JAK1 and JAK3, making it an attractive candidate for targeted therapy.

Recent studies have demonstrated the efficacy of N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzenesulfonamide in various preclinical models of autoimmune diseases, including rheumatoid arthritis, psoriasis, and inflammatory bowel disease. In these models, the compound has shown significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as IL-6, TNF-alpha, and IFN-gamma.

Clinical trials have further validated the therapeutic potential of N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzenesulfonamide. Phase II trials in patients with rheumatoid arthritis have reported significant improvements in disease activity scores, joint swelling, and pain reduction. The compound has also demonstrated a favorable safety profile, with minimal side effects observed in the majority of patients.

One of the key advantages of N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzenesulfonamide is its oral bioavailability, which allows for convenient dosing regimens. Additionally, its high selectivity for JAK1 and JAK3 minimizes off-target effects, reducing the risk of adverse events commonly associated with broader JAK inhibitors.

The mechanism of action of N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzenesulfonamide involves the inhibition of JAK1 and JAK3 kinases, which are critical components of the Janus kinase-signal transducer and activator of transcription (JAK/STAT) signaling pathway. This pathway plays a central role in mediating cellular responses to cytokines and growth factors, making it a key target for therapeutic intervention in autoimmune and inflammatory diseases.

In addition to its anti-inflammatory properties, N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}benzenesulfonamide has shown promise in other therapeutic areas. For instance, preclinical studies have suggested that it may have potential as an antiviral agent against certain RNA viruses by modulating host immune responses. This dual functionality highlights the versatility of the compound and opens up new avenues for its application.

The development of N-{4-6-(morpholin-4-yl)pyridazin-3-y lphenyl}benzenesulfonamide has been driven by advances in medicinal chemistry and structural biology. High-throughput screening techniques have enabled the identification of lead compounds with optimal pharmacological properties, while computational modeling has facilitated the optimization of these leads into more potent and selective inhibitors.

In conclusion, N-{4-[6-(morpholinomethyl)-2-pyrimidin yl]phen yl}-N' - phen ylsul famide (CAS No. 946346 -75 - 4) represents a significant advancement in the field of JAK inhibition. Its unique chemical structure, high selectivity for JAK1 and JAK3, and favorable pharmacokinetic properties make it a promising candidate for the treatment of autoimmune and inflammatory diseases. Ongoing research continues to explore its full therapeutic potential and optimize its use in clinical practice.